Cas no 39116-40-0 ( )

• Product name: &nbsp
• CAS No: 39116-40-0
• MF: C₁₀H₁₃NO₃
• MW: 195.21512
• CID: 924284
• PubChem ID: 234803

  Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-4-methylphenyl) N-methylcarbamate
• 2-methoxy-4-methylphenyl methylcarbamate
• AC1L5T02
• AC1Q61B0
• AG-J-04541
• AR-1E3091
• CTK4I0947
• NSC35390
• NSC-35390
• DTXSID70284077
• 39116-40-0
•  

• Inchi： InChI=1S/C10H13NO3/c1-7-4-5-8(9(6-7)13-3)14-10(12)11-2/h4-6H,1-3H3,(H,11,12)
• InChI Key： IGXIKRMVHNBTNF-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)OC(=O)NC)OC

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 47.56
• LogP: 2.11270